Cas no 1448140-78-0 ((2E)-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-4-(methylsulfanyl)phenylprop-2-enamide)

• Product Name: (2E)-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-4-(methylsulfanyl)phenylprop-2-enamide
• CAS No: 1448140-78-0
• MF: C₂₁H₂₂N₂O₂S
• MW: 366.476583957672
• CID: 5906762
• PubChem ID: 71806544
• Update Time: 2025-05-30

(2E)-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-4-(methylsulfanyl)phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-4-(methylsulfanyl)phenylprop-2-enamide
• (2E)-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-[4-(methylsulfanyl)phenyl]prop-2-enamide
• F6436-1275
• (E)-N-(1-ethyl-2-oxo-3,4-dihydroquinolin-6-yl)-3-(4-methylsulfanylphenyl)prop-2-enamide
• AKOS024559294
• (E)-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(4-(methylthio)phenyl)acrylamide
• 1448140-78-0

• Inchi： 1S/C21H22N2O2S/c1-3-23-19-11-8-17(14-16(19)7-13-21(23)25)22-20(24)12-6-15-4-9-18(26-2)10-5-15/h4-6,8-12,14H,3,7,13H2,1-2H3,(H,22,24)/b12-6+
• InChI Key： CDAINNGZYPGCFC-WUXMJOGZSA-N
• SMILES： S(C)C1C=CC(=CC=1)/C=C/C(NC1C=CC2=C(C=1)CCC(N2CC)=O)=O

Computed Properties

• Exact Mass: 366.14019912g/mol
• Monoisotopic Mass: 366.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.7Ų

Additional information on (2E)-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-4-(methylsulfanyl)phenylprop-2-enamide

Introduction to (2E)-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-4-(methylsulfanyl)phenylprop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1448140-78-0 represents a fascinating molecule in the realm of chemical biology, specifically within the domain of pharmacological research. The systematic name, (2E)-N-(1-ethyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-4-(methylsulfanyl)phenylprop-2-enamide, provides a detailed insight into its structural framework and potential biological activities. This introduction aims to explore the compound's chemical characteristics, its significance in contemporary research, and its potential applications in drug discovery and development.

The core structure of this compound revolves around a quinoline derivative, which is a class of heterocyclic compounds known for their diverse biological activities. Quinolines have been extensively studied for their antimicrobial, antimalarial, and anti-inflammatory properties. In particular, the 1,2,3,4-tetrahydroquinoline scaffold is of significant interest due to its presence in several bioactive natural products and synthetic drugs. The presence of an ethylidene group at the 2-position and an amide functionality at the 6-position further modulates its pharmacological profile.

The amide moiety in the compound's name is a key pharmacophore that often contributes to binding interactions with biological targets. The specific arrangement of atoms in this amide group can influence the compound's solubility, metabolic stability, and overall bioavailability. Additionally, the methylsulfanyl substituent on the phenyl ring introduces a polar sulfur atom, which can enhance interactions with biological molecules through hydrogen bonding or ionic interactions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. By leveraging molecular docking studies and quantum mechanical calculations, scientists can identify potential binding sites and interaction patterns between this compound and biological targets. These computational approaches have been instrumental in guiding experimental design and optimizing lead compounds for drug development.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. The quinoline scaffold is known to interact with various enzymes such as topoisomerases and kinases, which are critical targets in oncology research. The amide and methylsulfanyl groups further refine these interactions, potentially leading to more selective and potent pharmacological effects.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves key transformations such as condensation reactions, cyclization processes, and functional group modifications. Each step must be carefully optimized to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex molecular framework efficiently.

The role of natural product-inspired chemistry cannot be overstated in the development of novel therapeutic agents. Many successful drugs have been derived from natural products or their derivatives due to their unique structural features and biological activities. The quinoline derivatives found in this compound are reminiscent of several bioactive natural products isolated from plants and marine organisms. By studying these natural products, researchers can gain insights into potential therapeutic applications and develop synthetic strategies for their production.

The growing interest in targeted therapy has driven the search for small molecules that can selectively inhibit specific disease-causing pathways. This compound's unique structural features make it a promising candidate for developing targeted therapies against various diseases. By modulating its chemical structure through rational drug design principles, researchers can enhance its selectivity and efficacy while minimizing off-target effects.

The integration of interdisciplinary approaches has been crucial in advancing our understanding of this compound's potential applications. Collaboration between chemists, biologists, pharmacologists, and computer scientists has led to a more comprehensive view of its biological activity and mechanisms of action. Such interdisciplinary efforts are essential for translating basic research findings into tangible therapeutic benefits for patients worldwide.

The future prospects for this compound are promising as ongoing research continues to uncover new aspects of its biology and chemistry. Continued investigation into its pharmacological properties will likely reveal additional therapeutic applications beyond those currently envisioned. As synthetic methodologies evolve further refined tools will become available enabling researchers to explore more complex molecular architectures with greater ease.